Cas no 26153-38-8 (3,5-Dihydroxybenzaldehyde)

• Product Name: 3,5-Dihydroxybenzaldehyde
• CAS No: 26153-38-8
• MF: C₇H₆O₃
• MW: 138.120742321014
• MDL: MFCD00016611
• CID: 52856
• PubChem ID: 24862890
• Update Time: 2025-04-18

3,5-Dihydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dihydroxybenzaldehyde
• 3,5-Dihydroxy-benzaldehyd
• 3,5-dihydroxy-benzaldehyde
• 5-Formylbenzene-1,3-diol
• 5-Formylresorcinol
• 3,5-Dihydroxy Benzaldehyde
• 26153-38-8
• AKOS005258327
• AS-32854
• 3,5-Dihydroxybenzaldehyde, 98%
• EINECS 247-479-4
• Benzaldehyde, 3,5-dihydroxy-
• CS-W007416
• Q27121981
• SCHEMBL37131
• A20612
• CHEBI:50204
• MFCD00016611
• SY041237
• AC-5752
• AB01206
• FT-0614619
• InChI=1/C7H6O3/c8-4-5-1-6(9)3-7(10)2-5/h1-4,9-10
• .alpha.-Resorcylic aldehyde
• PD131130
• AM20120664
• W-107196
• NS00028036
• DTXSID60180776
• doi:10.14272/HAQLHRYUDBKTJG-UHFFFAOYSA-N.1
• BBL101356
• ALPHA-RESORCYLALDEHYDE
• STL555152
• DB-022061
• alpha-Resorcylic aldehyde
• DTXCID00103267

• MDL： MFCD00016611
• Inchi： 1S/C7H6O3/c8-4-5-1-6(9)3-7(10)2-5/h1-4,9-10H
• InChI Key： HAQLHRYUDBKTJG-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=O)C=1)O
• BRN： 1930147

Computed Properties

• Exact Mass: 138.03200
• Monoisotopic Mass: 138.031694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.7
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Powder
• Density: 1.409
• Melting Point: 153-158 °C (lit.)
• Boiling Point: 324.3℃ at 760 mmHg
• Flash Point: 164.1±16.1 °C
• Refractive Index: 1.674
• Solubility: Soluble in ethanol and diethyl ether.
• PSA: 57.53000
• LogP: 0.91030
• Sensitiveness: Air Sensitive
• Solubility: Not determined

3,5-Dihydroxybenzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT, AIR SENSITIVE
• Storage Condition：Store long-term at 2-8°C
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone